Cas no 2229018-66-8 (3-amino-2-5-fluoro-2-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-amino-2-5-fluoro-2-(trifluoromethyl)phenylpropanoic acid
• CAS No: 2229018-66-8
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 5810818
• PubChem ID: 165790428
• Update Time: 2025-05-20

3-amino-2-5-fluoro-2-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-5-fluoro-2-(trifluoromethyl)phenylpropanoic acid
• 3-amino-2-[5-fluoro-2-(trifluoromethyl)phenyl]propanoic acid
• 2229018-66-8
• EN300-1948377

• Inchi： 1S/C10H9F4NO2/c11-5-1-2-8(10(12,13)14)6(3-5)7(4-15)9(16)17/h1-3,7H,4,15H2,(H,16,17)
• InChI Key： JWJWLMCFPXXTJO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C(=O)O)CN)F)(F)F

Computed Properties

• Exact Mass: 251.05694118g/mol
• Monoisotopic Mass: 251.05694118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-5-fluoro-2-(trifluoromethyl)phenylpropanoic acid

3-Amino-2,5-Fluoro-2-(Trifluoromethyl)Phenylpropanoic Acid: A Comprehensive Overview

3-Amino-2,5-fluoro-2-(trifluoromethyl)phenylpropanoic acid, identified by the CAS number 2229018-66-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group at the 3-position, fluoro substituents at the 2 and 5 positions, and a trifluoromethyl group at the 2-position of a phenyl ring. The propanoic acid moiety further enhances its functional versatility, making it a valuable molecule for various applications.

The synthesis of 3-amino-2,5-fluoro-2-(trifluoromethyl)phenylpropanoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. The incorporation of fluorine atoms and the trifluoromethyl group into the structure contributes to its stability and bioavailability, making it a promising candidate for drug development.

In terms of biological activity, 3-amino-2,5-fluoro-2-(trifluoromethyl)phenylpropanoic acid has shown potential in several therapeutic areas. Studies have demonstrated its ability to modulate key enzymes and receptors involved in inflammatory processes and neurodegenerative diseases. For instance, recent research highlights its role as an inhibitor of cyclooxygenase (COX) enzymes, which are central to inflammation and pain management. Additionally, its fluorinated structure enhances its lipophilicity, allowing for better penetration into cellular membranes and improved pharmacokinetic profiles.

The structural uniqueness of this compound also lends itself to applications in materials science. The presence of electron-withdrawing groups such as fluorine and trifluoromethyl moieties imparts electronic properties that are advantageous in the development of advanced materials. For example, derivatives of this compound have been investigated for their potential use in organic electronics and optoelectronic devices due to their ability to modulate charge transport properties.

From an environmental standpoint, understanding the degradation pathways of 3-amino-2,5-fluoro-2-(trifluoromethyl)phenylpropanoic acid is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under various conditions, revealing that it undergoes hydrolysis under alkaline conditions to form less complex compounds. These findings are essential for ensuring sustainable practices in its production and disposal.

In conclusion, 3-amino-2,5-fluoro-2-(trifluoromethyl)phenylpropanoic acid stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure provides a foundation for innovative research directions, particularly in drug discovery and materials development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovations.